bruceanol B
bruceanol B
Brand Name:
Vulcanchem
CAS No.:
101391-05-3
VCID:
VC0216818
InChI:
InChI=1S/C27H36O11/c1-5-6-7-8-16(29)38-18-20-26-11-36-27(20,24(34)35-4)22(32)17(30)19(26)25(3)13(10-15(26)37-23(18)33)12(2)9-14(28)21(25)31/h9,13,15,17-22,30-32H,5-8,10-11H2,1-4H3/t13-,15+,17+,18+,19+,20+,21+,22-,25-,26?,27+/m0/s1
SMILES:
CCCCCC(=O)OC1C2C34COC2(C(C(C3C5(C(CC4OC1=O)C(=CC(=O)C5O)C)C)O)O)C(=O)OC
Molecular Formula:
C27H36O11
Molecular Weight:
536.6 g/mol
bruceanol B
CAS No.: 101391-05-3
Main Products
VCID: VC0216818
Molecular Formula: C27H36O11
Molecular Weight: 536.6 g/mol
| CAS No. | 101391-05-3 |
|---|---|
| Product Name | bruceanol B |
| Molecular Formula | C27H36O11 |
| Molecular Weight | 536.6 g/mol |
| IUPAC Name | methyl (2S,3R,6R,8S,12S,13S,14R,15R,16S,17R)-3-hexanoyloxy-12,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate |
| Standard InChI | InChI=1S/C27H36O11/c1-5-6-7-8-16(29)38-18-20-26-11-36-27(20,24(34)35-4)22(32)17(30)19(26)25(3)13(10-15(26)37-23(18)33)12(2)9-14(28)21(25)31/h9,13,15,17-22,30-32H,5-8,10-11H2,1-4H3/t13-,15+,17+,18+,19+,20+,21+,22-,25-,26?,27+/m0/s1 |
| Standard InChIKey | NZDAVMOPAYYVCK-FIUJHEBUSA-N |
| Isomeric SMILES | CCCCCC(=O)O[C@@H]1[C@H]2[C@@]3([C@H]([C@@H]([C@H]4C2(CO3)[C@@H](C[C@@H]5[C@@]4([C@@H](C(=O)C=C5C)O)C)OC1=O)O)O)C(=O)OC |
| SMILES | CCCCCC(=O)OC1C2C34COC2(C(C(C3C5(C(CC4OC1=O)C(=CC(=O)C5O)C)C)O)O)C(=O)OC |
| Canonical SMILES | CCCCCC(=O)OC1C2C34COC2(C(C(C3C5(C(CC4OC1=O)C(=CC(=O)C5O)C)C)O)O)C(=O)OC |
| Synonyms | uceanol B bruceanol-B |
| PubChem Compound | 127804 |
| Last Modified | Nov 11 2021 |
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